Cas no 1001519-06-7 (1-(4-bromophenoxy)methyl-3,5-dimethyl-4-nitro-1H-pyrazole)

• Product Name: 1-(4-bromophenoxy)methyl-3,5-dimethyl-4-nitro-1H-pyrazole
• CAS No: 1001519-06-7
• MF: C₁₂H₁₂BrN₃O₃
• MW: 326.145981788635
• MDL: MFCD05667152
• CID: 3059640
• PubChem ID: 7018559
• Update Time: 2025-04-21

1-(4-bromophenoxy)methyl-3,5-dimethyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-((4-Bromophenoxy)methyl)-3,5-dimethyl-4-nitro-1H-pyrazole
• AKOS B022725
• ART-CHEM-BB B022725
• 1-(4-BROMO-PHENOXYMETHYL)-3,5-DIMETHYL-4-NITRO-1H-PYRAZOLE
• 1-(4-bromophenoxy)methyl-3,5-dimethyl-4-nitro-1H-pyrazole
• STK312658
• 1-(4-BROMOPHENOXYMETHYL)-3,5-DIMETHYL-4-NITROPYRAZOLE
• EN300-229970
• 1-[(4-bromophenoxy)methyl]-3,5-dimethyl-4-nitro-1H-pyrazole
• 1001519-06-7
• CS-0282806
• BBL038867
• DTXSID601190810
• 1-[(4-bromophenoxy)methyl]-3,5-dimethyl-4-nitropyrazole
• AKOS000311415

• MDL： MFCD05667152
• Inchi： 1S/C12H12BrN3O3/c1-8-12(16(17)18)9(2)15(14-8)7-19-11-5-3-10(13)4-6-11/h3-6H,7H2,1-2H3
• InChI Key： APIQKCZBQVFNBF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCN1C(C)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 325.00620Da
• Monoisotopic Mass: 325.00620Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers